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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
impact of rainfall on tralkoxydim wash-off and efficacy.

Frequently Asked Questions (FAQS)
Q1: What is the recommended rainfast period for tralkoxydim?

Al: Tralkoxydim is generally considered rainfast one hour after application.[1] For optimal
performance, application should be timed to allow for at least a one-hour rain-free period.

Q2: What is the potential impact of rainfall occurring before the one-hour rainfast period?

A2: Rainfall shortly after application can wash the herbicide off the plant foliage before it is
adequately absorbed, leading to reduced efficacy and poor weed control.[2] The amount of
herbicide washed off will depend on the intensity and duration of the rainfall.

Q3: How does the addition of an adjuvant affect the rainfastness of tralkoxydim?

A3: Adjuvants, such as surfactants or oils, can enhance the spreading and penetration of
tralkoxydim on the leaf surface, which may improve its rainfastness.[3][4] Using a
recommended adjuvant can help to mitigate the negative effects of unexpected rainfall.

Q4: Can soil moisture conditions at the time of application affect tralkoxydim efficacy,
especially in relation to rainfall?
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A4: Yes. Plants under drought stress may have a thicker waxy cuticle, which can reduce
herbicide absorption. If rainfall occurs after application to drought-stressed weeds, the already
limited absorption may be further compromised. Conversely, very wet or waterlogged soill
conditions can also stress plants and potentially reduce herbicide uptake. For optimal results,
tralkoxydim should be applied to actively growing weeds with adequate soil moisture.

Q5: If rainfall occurs shortly after tralkoxydim application, should | reapply the herbicide?

A5: A decision to reapply should be based on several factors, including the time between
application and rainfall, the intensity of the rainfall, and an assessment of weed control several
days after the initial application. If weed control is visibly poor, a reapplication may be
necessary. It is important to adhere to the product label's instructions regarding maximum
application rates per season.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Poor wild oat (Avena fatua)
control after tralkoxydim

application followed by rain.

Rainfall occurred before the
one-hour rainfast period,

leading to herbicide wash-off.

1. Assess the timing and
intensity of the rainfall: If heavy
rain occurred within minutes of
application, significant wash-off
is likely. 2. Evaluate weed
symptoms: Observe the wild
oats for signs of herbicide
activity (e.g., yellowing,
cessation of growth) 7-14 days
after application. 3. Consider
re-treatment: If weed control is
inadequate, a second
application may be warranted,
ensuring adherence to the
product label. Consult with a
local agronomist for advice on

re-treatment timing and rates.

Variable weed control across

the field after a rainfall event.

Uneven rainfall distribution or
differences in soil type and
drainage leading to varied
wash-off and herbicide

availability.

1. Map the areas of poor
control: Identify if these areas
correspond to topographical
features like slopes or low-
lying, poorly drained areas. 2.
Analyze soil characteristics:
Consider how solil texture and
organic matter may have
influenced herbicide leaching
and runoff. 3. Adjust future
applications: For future
applications in variable fields,
consider strategies like using
adjuvants to improve
rainfastness and adjusting
application timing based on

weather forecasts.
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Reduced tralkoxydim efficacy
despite rainfall occurring after

the one-hour rainfast period.

Weeds were stressed at the
time of application (e.g., due to
drought or waterlogging),
leading to reduced herbicide

1. Evaluate environmental
conditions at the time of
application: Assess
temperature, humidity, and soil
moisture. 2. Ensure proper
application timing: Apply
tralkoxydim when weeds are

actively growing and not under

uptake. environmental stress for

optimal absorption. 3. Optimize
spray solution: Ensure the use
of a recommended adjuvant to

maximize herbicide uptake.

Data on Tralkoxydim Efficacy After Simulated
Rainfall

The following tables provide illustrative data on the expected efficacy of tralkoxydim on wild
oat (Avena fatua) under various simulated rainfall scenarios. This data is based on general
principles of herbicide wash-off, as specific quantitative studies for tralkoxydim were not

available in the public domain.

Table 1: Estimated Impact of Rainfall Timing on Tralkoxydim Efficacy for Wild Oat Control
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Time Between Application . . Estimated Wild Oat
and Rainfall Rainfall Intensity Control (%)

No Rainfall (Control) - 95%

15 minutes Light (5 mm/hr) 60%

15 minutes Heavy (25 mm/hr) 40%

30 minutes Light (5 mm/hr) 75%

30 minutes Heavy (25 mm/hr) 55%

1 hour Light (5 mm/hr) 90%

1 hour Heavy (25 mm/hr) 85%

2 hours Any 95%

Table 2: Estimated Influence of Adjuvants on Tralkoxydim Rainfastness and Efficacy on Wild
Oat

Estimated Wild Oat

Adjuvant Type Time to Rainfall (15 mm)
Control (%)

No Adjuvant 30 minutes 65%
Non-ionic Surfactant (NIS) 30 minutes 75%
Oil Concentrate (OC) 30 minutes 80%
No Adjuvant 1 hour 85%
Non-ionic Surfactant (NIS) 1 hour 90%
Oil Concentrate (OC) 1 hour 92%

Experimental Protocols

Protocol 1: Evaluating the Impact of Simulated Rainfall on Tralkoxydim Wash-off and Efficacy
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This protocol outlines a methodology to quantify the effect of rainfall timing and intensity on the
efficacy of tralkoxydim for controlling a target weed species such as wild oat (Avena fatua).

4 Phase 1: Plant Preparation )

1. Potting and Growth
Grow wild oat plants in pots
under controlled greenhouse conditions.

'

2. Plant Selection
Select healthy, uniform plants
at the 2-3 leaf stage for treatment.

\_ J
Phase 2: Herbicvide Application }

3. Tralkoxydim Application
Apply tralkoxydim at the recommended rate
using a calibrated laboratory sprayer.

Phase 3: Simlvtlated Rainfall

4. Rainfall Simulation
Expose treated plants to simulated rainfall
n

at varying intensities (e.g., 5, 15, 25 mm/hr)
and at different time intervals post-applicatio
(e.g., 15, 30, 60, 120 minutes).

~

é Phase 4: Efficav cy Assessment

5. Visual Assessment
Visually assess weed control (0-100% scale)

at 7, 14, and 21 days after treatment.

'

6. Biomass Measurement
Harvest above-ground biomass at 21 days
and measure dry weight to quantify efficacy.
-

Click to download full resolution via product page
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Caption: Experimental workflow for assessing rainfall impact.

Protocol 2: Quantifying Tralkoxydim Wash-off from Leaf Surfaces

This protocol describes a method to determine the percentage of tralkoxydim washed off from
a leaf surface by simulated rainfall.
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Step 1: Application

1. Apply Tralkoxydim
Apply a known concentration of tralkoxydim
to the adaxial surface of mature leaves
of the target weed species.

- J

Step 2: Rainf.vill Simulation

2. Simulated Rainfall
At a predetermined time, subject the treated
leaves to a simulated rainfall event of
known intensity and duration.

Step 3: Wash—voff Collection
3. Collect Runoff
Collect the runoff (wash-off solution)
(" N

from the leaf surface in a suitable container.

Step 4: Cherrvtical Analysis

4. Quantify Tralkoxydim
Analyze the concentration of tralkoxydim
i e

n the wash-off solution using High-Performanc
Liquid Chromatography (HPLC).

:

5. Calculate Wash-off
Calculate the percentage of tralkoxydim
W, d.
N J

ashed off relative to the initial amount applie
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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